Cas no 2171582-96-8 (2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol)

• Product Name: 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol
• CAS No: 2171582-96-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6406113
• PubChem ID: 165523742
• Update Time: 2025-10-30

2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol
• EN300-1624231
• 2171582-96-8

• Inchi： 1S/C10H21NO2/c1-2-13-8-7-10(12)6-4-3-5-9(10)11/h9,12H,2-8,11H2,1H3
• InChI Key： UGEDUCYZEZWYQO-UHFFFAOYSA-N
• SMILES： OC1(CCOCC)CCCCC1N

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol

Recent Advances in the Study of 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol (CAS: 2171582-96-8)

The compound 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol (CAS: 2171582-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and functionalized with amino and ethoxyethyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes catalytic hydrogenation and selective functionalization. This method not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

Pharmacological evaluations have revealed that 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has been shown to interact with GABAergic and glutamatergic systems, suggesting potential applications in the treatment of neurological disorders such as epilepsy and anxiety. Preclinical studies in animal models have demonstrated its efficacy in reducing seizure frequency and improving cognitive function, with a favorable safety profile.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol exhibit inhibitory effects on specific kinases involved in cancer cell proliferation. These findings highlight its versatility and underscore the need for further investigation into its mechanism of action and therapeutic potential.

Despite these promising results, challenges remain in the development of 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in-depth pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-amino-1-(2-ethoxyethyl)cyclohexan-1-ol (CAS: 2171582-96-8) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and potential applications in neurology and oncology make it a valuable candidate for further study. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and translating these findings into clinical benefits.